Cas no 62064-35-1 (Benz[a]anthracene, 10-methoxy-7,12-dimethyl-)

Benz[a]anthracene, 10-methoxy-7,12-dimethyl- Properties

Names and Identifiers

• Benz[a]anthracene, 10-methoxy-7,12-dimethyl-
• 10-methoxy-7,12-dimethylbenzo[a]anthracene
• DTXSID00488804
• 10-METHOXY-7,12-DIMETHYLTETRAPHENE
• 62064-35-1

• InChIKey： UHDPYBUHFWXMDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H18O/c1-13-17-11-9-16(22-3)12-20(17)14(2)21-18(13)10-8-15-6-4-5-7-19(15)21/h4-12H,1-3H3
• SMILES： CC1=C2C=CC(=CC2=C(C3=C1C=CC4=CC=CC=C43)C)OC

Computed Properties

• Exact Mass: 286.13584
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 286.135765193g/mol
• Heavy Atom Count: 22
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23